Calcitroic Acid-13C
Overview
Description
Calcitroic acid-13C (CAA-13C) is a naturally occurring organic compound that has been studied extensively in the scientific community due to its wide range of potential applications. CAA-13C is a stable, non-toxic, and easily synthesized molecule that has been used in numerous scientific experiments and research projects.
Scientific Research Applications
Synthesis and Chemical Properties
- Calcitroic acid, a deactivated form of the active vitamin D3 metabolite calcitriol, and its 13C-labeled derivative were synthesized from Inhoffen-Lythgoe diol. This process involved key steps such as the formation of the C1-homologated nitrile and the Horner–Wittig reaction (Meyer, Rentsch, & Marti, 2014).
Metabolic Pathways and Biological Roles
- Calcitroic acid is a major water-soluble metabolite produced during the deactivation of vitamin D3. Its formation involves oxidation reactions leading to side-chain cleavage. It is a terminal product for the deactivation of 1α,25-dihydroxyvitamin D2, as demonstrated in cell and kidney studies (Zimmerman et al., 2001).
- In the context of 25-hydroxyvitamin D3 metabolism, calcitroic acid represents the terminal product of a pathway catalyzed by CYP24A1. This pathway is crucial for understanding vitamin D metabolism and potential pathological states such as hypervitaminosis D and idiopathic infantile hypercalcemia (Kaufmann et al., 2019).
Biological Evaluation and Potential Functions
- Calcitroic acid, as a vitamin D receptor (VDR) ligand, has been evaluated for its ability to activate VDR-mediated transcription. It shows promise in gene regulation and anti-inflammatory properties, highlighting its potential role in biological processes beyond just being a metabolic byproduct (Yu et al., 2021).
properties
IUPAC Name |
(3R)-3-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl](113C)butanoic acid |
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| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
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InChI |
InChI=1S/C23H34O4/c1-14(11-22(26)27)19-8-9-20-16(5-4-10-23(19,20)3)6-7-17-12-18(24)13-21(25)15(17)2/h6-7,14,18-21,24-25H,2,4-5,8-13H2,1,3H3,(H,26,27)/b16-6+,17-7-/t14-,18-,19-,20+,21+,23-/m1/s1/i22+1 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBLYZRMZFUWLOZ-DJYFGVRZSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C[13C](=O)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34O4 |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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